4-cyano-N-(4,5-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide

• IUPAC Name: 4-cyano-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide
• InChI: InChI=1S/C23H18N4OS/c1-15-6-11-20-21(16(15)2)26-23(29-20)27(14-19-5-3-4-12-25-19)22(28)18-9-7-17(13-24)8-10-18/h3-12H,14H2,1-2H3
• InChI Key: IPDVBFQRYBTNMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)SC(=N2)N(CC3=CC=CC=N3)C(=O)C4=CC=C(C=C4)C#N)C
• Molecular Formula: C23H18N4OS
• Molecular Weight: 398.5 g/mol

Description

4-cyano-N-(4,5-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound belongs to the class of benzamide derivatives and has shown promising results in various studies related to cancer and neurodegenerative diseases.

Scientific Research Applications

Synthesis and Reactivity

Synthetic Pathways : Research has shown various methods for synthesizing derivatives and compounds related to 4-cyano-N-(4,5-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide, emphasizing the reactivity and potential applications of these compounds in different fields. For example, a study detailed a convenient synthesis of 2,3-disubstituted derivatives of 4H-pyrimido[2,1-b]-benzothiazole-4-one, showcasing the versatility of benzothiazole derivatives in chemical synthesis (Baheti, Kapratwar, & Kuberkar, 2002). Another study explored the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters, further expanding the range of heterocyclic compounds that can be derived from similar chemical frameworks (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Applications in Drug Discovery

Antimicrobial and Antitumor Activities : Various studies have explored the antimicrobial and antitumor potential of compounds structurally related to 4-cyano-N-(4,5-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide. For instance, research on new heterocycles incorporating antipyrine moiety demonstrated significant antimicrobial activities, suggesting potential applications in developing new antimicrobial agents (Bondock, Rabie, Etman, & Fadda, 2008). Another study focusing on thiazole-aminopiperidine hybrid analogues found promising compounds with activity against Mycobacterium tuberculosis, indicating their potential in tuberculosis treatment (Jeankumar et al., 2013).

Chemical Properties and Interactions

Structural Studies and Reactivity : Investigations into the chemical structure and reactivity of related compounds have led to insights into their potential applications. For example, a study on 3-aryl-5-cyanopyrazolo[3,4-b]pyridines shed light on the structural characteristics and potential chemical interactions of such compounds, which could inform their use in various scientific applications (Quiroga et al., 1999).